Cas no 1910797-57-7 ({1-2-(3,4-Dimethoxyphenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid)

• Product Name: {1-2-(3,4-Dimethoxyphenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid
• CAS No: 1910797-57-7
• MF: C₁₅H₁₈N₂O₆
• MW: 322.3132
• MDL: MFCD30710329
• CID: 5094694
• Update Time: 2023-11-22

{1-2-(3,4-Dimethoxyphenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidineacetic acid, 1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dioxo-
• {1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dioxoimidazolidin-4-yl}acetic acid
• (1-[2-(3,4-Dimethoxyphenyl)ethyl]-2,5-dioxoimidazolidin-4-yl)acetic acid
• 2-[1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dioxoimidazolidin-4-yl]acetic acid
• 2-{1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dioxoimidazolidin-4-yl}acetic acid
• BBL035280
• STL426039
• STL542996
• (1-[2-(3,4-Dimethoxyphenyl)ethyl]-2,5-dioxoimidazolidin-4-yl)aceticacid
• {1-[2-(3,4-dimethoxyphenyl)
• {1-2-(3,4-Dimethoxyphenyl)ethyl-2,5-dioxoimidazolidin-4-yl}acetic acid

• MDL： MFCD30710329
• Inchi： 1S/C15H18N2O6/c1-22-11-4-3-9(7-12(11)23-2)5-6-17-14(20)10(8-13(18)19)16-15(17)21/h3-4,7,10H,5-6,8H2,1-2H3,(H,16,21)(H,18,19)
• InChI Key： GANOJBINRTVSHX-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C([H])([H])C(=O)O[H])N([H])C(N1C([H])([H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 469
• XLogP3: 0.6
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones